Cas no 1955520-22-5 (3-(5-chloro-1,2,3-thiadiazol-4-yl)aniline dihydrochloride)

• Product Name: 3-(5-chloro-1,2,3-thiadiazol-4-yl)aniline dihydrochloride
• CAS No: 1955520-22-5
• MF: C₈H₇Cl₂N₃S
• MW: 248.132277727127
• MDL: MFCD29907404
• CID: 5248052
• PubChem ID: 122360198
• Update Time: 2026-03-09

3-(5-chloro-1,2,3-thiadiazol-4-yl)aniline dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(5-Chlorothiadiazol-4-yl)aniline
• dihydrochloride
• 3-(5-chloro-1,2,3-thiadiazol-4-yl)aniline dihydrochloride

• MDL： MFCD29907404
• Inchi： 1S/C8H6ClN3S.ClH/c9-8-7(11-12-13-8)5-2-1-3-6(10)4-5;/h1-4H,10H2;1H
• InChI Key： HIBVBENGODWKRD-UHFFFAOYSA-N
• SMILES： ClC1SN=NC=1C1C=CC=C(N)C=1.Cl

Additional information on 3-(5-chloro-1,2,3-thiadiazol-4-yl)aniline dihydrochloride

Professional Introduction to 3-(5-chloro-1,2,3-thiadiazol-4-yl)aniline dihydrochloride (CAS No. 1955520-22-5)

3-(5-chloro-1,2,3-thiadiazol-4-yl)aniline dihydrochloride, a compound with the chemical identifier CAS No. 1955520-22-5, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The synthesis and characterization of this molecule have been the subject of extensive research, particularly in the development of novel therapeutic agents.

The structural framework of 3-(5-chloro-1,2,3-thiadiazol-4-yl)aniline dihydrochloride consists of a thiadiazole core substituted with a chloro group at the 5-position and an aniline moiety at the 4-position. The presence of these functional groups imparts distinct electronic and steric properties to the molecule, making it a versatile scaffold for drug design. The dihydrochloride salt form enhances its solubility and stability, facilitating its use in various biochemical assays and clinical trials.

Recent studies have highlighted the pharmacological potential of thiadiazole derivatives, particularly in the context of their antimicrobial and anti-inflammatory properties. The compound 3-(5-chloro-1,2,3-thiadiazol-4-yl)aniline dihydrochloride has been investigated for its ability to modulate enzymatic pathways associated with these therapeutic effects. Specifically, researchers have explored its interaction with targets such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key enzymes in inflammation pathways.

In addition to its antimicrobial and anti-inflammatory applications, 3-(5-chloro-1,2,3-thiadiazol-4-yl)aniline dihydrochloride has shown promise in the treatment of neurological disorders. Preliminary studies indicate that this compound may interact with neurotransmitter receptors, potentially offering benefits in conditions such as depression and anxiety. The chloro-substituted thiadiazole ring is particularly noteworthy for its ability to cross the blood-brain barrier, enhancing its bioavailability and therapeutic efficacy.

The synthesis of 3-(5-chloro-1,2,3-thiadiazol-4-yl)aniline dihydrochloride involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the thiadiazole ring through cyclization reactions and subsequent functionalization with the aniline group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yields and purity. These methods align with contemporary trends in green chemistry, emphasizing sustainability and efficiency in pharmaceutical production.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of 3-(5-chloro-1,2,3-thiadiazol-4-yl)aniline dihydrochloride with biological targets. These studies have provided insights into its binding affinity and mode of action at various receptors. The integration of experimental data with computational predictions has enabled researchers to refine their understanding of this compound's pharmacological profile.

The pharmacokinetic properties of 3-(5-chloro-1,2,3-thiadiazol-4-yl)aniline dihydrochloride have been thoroughly evaluated through preclinical studies. These investigations have assessed parameters such as absorption, distribution, metabolism, and excretion (ADME). The compound exhibits favorable pharmacokinetic characteristics, including moderate solubility in water and moderate bioavailability following oral administration. These findings support its potential for further development into a viable therapeutic agent.

In conclusion, 3-(5-chloro-1,2,3-thiadiazol-4-yl)aniline dihydrochloride represents a promising candidate for pharmaceutical development. Its unique structural features and demonstrated pharmacological effects make it a valuable asset in medicinal chemistry research. As our understanding of biological systems continues to evolve, compounds like this are likely to play an increasingly important role in addressing complex diseases.